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Compound of Interest

Compound Name: Chlorsulfuron

Cat. No.: B1668881

Application Notes and Protocols for
Chlorsulfuron in Weed Management

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Chlorsulfuron for pre-
emergence and post-emergence weed control, designed for research and development
applications. Detailed protocols for efficacy testing are included to ensure robust and
reproducible experimental outcomes.

Introduction

Chlorsulfuron is a selective, systemic sulfonylurea herbicide effective for the control of a wide
range of broadleaf weeds and some grasses.[1][2][3][4] It is used in cereal crops such as
wheat, barley, oats, and triticale, as well as in non-crop areas.[1] Its mode of action is the
inhibition of the acetolactate synthase (ALS) enzyme, which is critical for the biosynthesis of the
branched-chain amino acids valine, leucine, and isoleucine in susceptible plants. This inhibition
leads to the cessation of cell division and plant growth, ultimately causing weed death.

Signaling Pathway and Mode of Action

Chlorsulfuron's herbicidal activity is initiated by its absorption through the roots and foliage of
the plant, followed by translocation throughout the plant. It primarily accumulates in the growing
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points (meristematic tissues) of shoots and roots. The specific molecular target is the enzyme
Acetolactate Synthase (ALS), also known as Acetohydroxyacid Synthase (AHAS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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